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Compound of Interest

4-Methyl-5-nitro-2-
Compound Name: o S
pyridinecarboxylic acid

cat. No.: B1337690

An In-Depth Technical Guide to the Material Safety Data Sheet (MSDS) for 4-Methyl-5-nitro-2-
pyridinecarboxylic acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for 4-
Methyl-5-nitro-2-pyridinecarboxylic acid (CAS No. 5832-43-9). The information is presented
to be of maximal utility for researchers, scientists, and professionals in drug development, with
a focus on quantitative data, experimental methodologies, and clear visual representations of
safety protocols and data relationships.

Chemical Identification and Physical Properties

4-Methyl-5-nitro-2-pyridinecarboxylic acid is an organic compound with the molecular
formula C7HeN20a4. It is a solid at room temperature and is characterized by a pyridine ring
substituted with methyl, nitro, and carboxylic acid functional groups.[1]

Table 1: Physical and Chemical Properties of 4-Methyl-5-nitro-2-pyridinecarboxylic acid
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Property Value

Molecular Weight 182.13 g/mol

Density 1.477 g/lcm3

Boiling Point 388.667 °C at 760 mmHg
Flash Point 188.859 °C

Refractive Index 1.608

Note: The data in this table is compiled from various chemical supplier databases. Specific
experimental conditions for their determination are not provided in the source documents.

Hazard Identification and GHS Classification

This compound is classified as hazardous under the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS). The primary hazards are related to acute oral
toxicity and irritation to the skin and eyes.[2]

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement
Acute toxicity, Oral Category 4 H302: Harmful if swallowed
Skin irritation Category 2 H315: Causes skin irritation

. s H319: Causes serious eye
Serious eye irritation Category 2 o
irritation

Specific target organ toxicity — _
] ) H335: May cause respiratory
single exposure (Respiratory Category 3 o
o irritation
tract irritation)

Signal Word: Warning

Pictograms:
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o Exclamation Mark (GHSO07): Indicates skin and eye irritation, harmful if swallowed, and may
cause respiratory irritation.

Experimental Protocols for Hazard Determination

The GHS classifications are based on standardized experimental protocols, typically following
OECD guidelines. While the specific test reports for this compound are not publicly available,
this section outlines the likely methodologies used.

Acute Oral Toxicity (GHS Category 4)

The determination of "Harmful if swallowed" is typically conducted using protocols like the
OECD Test Guideline 420 (Fixed Dose Procedure) or OECD Test Guideline 423 (Acute Toxic
Class Method).[3][4][5][6][ 7]

Methodology: OECD Test Guideline 423 (Acute Toxic Class Method)

 Principle: A stepwise procedure using a small number of animals per step to obtain sufficient
information on acute toxicity for classification.[4][7]

» Animal Model: Typically, young adult female rats are used.
e Procedure:

o A starting dose (e.g., 300 mg/kg body weight) is administered orally to a group of three
animals.

o The animals are observed for mortality and clinical signs of toxicity for up to 14 days.[5]

o If mortality occurs, the test is repeated at a lower dose level. If no mortality occurs, a
higher dose level may be tested.

o Classification: The substance is classified based on the dose at which mortality is observed.
For Category 4, the LD50 (lethal dose for 50% of the test population) is between 300 and
2000 mg/kg.[8]

Skin Irritation (GHS Category 2)
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This classification is likely based on in vitro methods to reduce animal testing, such as the
OECD Test Guideline 439 (In Vitro Skin Irritation: Reconstructed Human Epidermis Test
Method).[9]

Methodology: Reconstructed Human Epidermis (RhE) Test

 Principle: The test chemical is applied topically to a reconstructed human epidermis model
(e.g., EpiDerm™).[10][11][12] The potential for skin irritation is predicted by measuring cell
viability.[11][13]

e Procedure:

o The test substance is applied to the surface of the RhE tissue for a defined period (e.g., 60
minutes).[10][14]

o After exposure, the tissue is rinsed and incubated for a post-exposure period (e.g., 42
hours).[10][13]

o Cell viability is determined using a colorimetric assay, such as the MTT assay, which
measures mitochondrial activity.[10][13]

o Classification: A substance is classified as a Category 2 irritant if the mean cell viability of the
treated tissues is reduced to 50% or less of the negative control.[9][11]

Eye Irritation (GHS Category 2)

Similar to skin irritation, in vitro methods are preferred. The OECD Test Guideline 492B
(Reconstructed human Cornea-like Epithelium (RhCE) test method for identifying chemicals not
requiring classification and labelling for eye irritation or serious eye damage) is a relevant
methodology.[15]

Methodology: Reconstructed human Cornea-like Epithelium (RhCE) Test

o Principle: The test chemical is applied to the surface of a three-dimensional, cornea-like
epithelial tissue model.[16] Eye irritation potential is assessed by measuring the reduction in
tissue viability.

e Procedure:
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o The test substance is applied to the RhCE tissue for a specific duration (e.g., 30 minutes
for liquids, 6 hours for solids).[17]

o Following exposure, the tissues are rinsed and undergo a post-incubation period.

o Tissue viability is quantified using the MTT assay.

o Classification: A substance is classified as a Category 2 irritant if it causes a significant
reduction in cell viability within a defined range that indicates irritation rather than severe
damage or no effect.[18][19][20]

First Aid and Emergency Procedures

Immediate and appropriate first aid is crucial in the event of exposure. The following
procedures are based on standard practices for handling hazardous chemicals.

First Aid Measures Workflow

The following diagram illustrates the general workflow for responding to an exposure incident.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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material-safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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